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Compound of Interest

Compound Name: Roundup

Cat. No.: B1264058 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance

the efficacy of Roundup (glyphosate) in experimental settings through the use of adjuvants.

Troubleshooting Guide & FAQs
This section addresses common issues encountered during the application and assessment of

glyphosate and adjuvant mixtures.

Q1: Why am I seeing reduced glyphosate efficacy despite using the recommended

concentration?

A1: Reduced efficacy can stem from several factors, often related to the spray solution's water

quality. Hard water containing high levels of cations like calcium (Ca²⁺), magnesium (Mg²⁺),

and iron (Fe³⁺) can antagonize glyphosate.[1][2] These positively charged ions bind to the

negatively charged glyphosate molecule, forming less soluble complexes that are poorly

absorbed by plants.[1][2]

Troubleshooting Tip: Condition your water by adding ammonium sulfate (AMS) to the tank

before adding glyphosate.[1][3] The sulfate ions in AMS will bind with the hard water cations,

preventing them from inactivating the glyphosate.[1]

Q2: My glyphosate formulation is "fully loaded," but weed control is still suboptimal. Should I

add more surfactant?
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A2: While many commercial glyphosate products are "fully loaded" with a surfactant system,

additional non-ionic surfactant (NIS) may be necessary under certain conditions, such as when

dealing with weed species that have waxy or hairy leaf surfaces.[1][4] However, it is crucial to

consult the product label, as some formulations may not recommend the addition of extra

adjuvants.[1][4] Also, using crop oil concentrates (COC) or methylated seed oils (MSO) with

glyphosate is generally not recommended as research indicates they can reduce weed control

compared to NIS.[1][4]

Troubleshooting Tip: If the product label allows, consider adding a non-ionic surfactant at a

concentration of 0.25% to 1.0% v/v.[1][4]

Q3: How long after application should I expect to see the effects of glyphosate with adjuvants?

A3: The speed of action can be influenced by the adjuvant used, the weed species, and

environmental conditions. Adjuvants that enhance absorption and translocation can lead to

faster visual symptoms. For example, studies have shown significant glyphosate uptake within

hours of application when certain surfactants are used. However, complete plant death may still

take several days to weeks.

Q4: Can the choice of adjuvant affect different weed species differently?

A4: Yes, the effectiveness of an adjuvant can be highly dependent on the target weed species.

[5] Factors such as leaf surface characteristics (e.g., waxiness, hairiness) and cuticle

composition can influence how well a surfactant facilitates glyphosate penetration.[6] For

instance, an adjuvant that is highly effective on a broadleaf weed may be less effective on a

grass species.[5]

Q5: I've added ammonium sulfate, but my results are still inconsistent. What could be the

issue?

A5: In addition to water hardness, other factors can influence AMS efficacy. The order of mixing

is critical; AMS must be added to the water and allowed to dissolve completely before adding

glyphosate.[1][7] Adding AMS after glyphosate will not reverse the antagonistic effects of hard

water cations.[1] Furthermore, ensure you are using a spray-grade AMS at the recommended

rate, typically 8.5 to 17 pounds per 100 gallons of spray solution.[1][4] Other nitrogen fertilizers,
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like urea ammonium nitrate (UAN), do not provide the same water conditioning benefits as

AMS.[1][4]

Quantitative Data Summary
The following tables summarize key quantitative data from various studies on the impact of

adjuvants on glyphosate efficacy.

Table 1: Effect of Adjuvants on Glyphosate Efficacy (GR₅₀ and LD₅₀)

Weed
Species

Adjuvant Parameter
Glyphosate
Alone

Glyphosate
+ Adjuvant

%
Reduction

Lolium

rigidum

Non-ionic

Surfactant

GR₅₀ (g

ae/ha)¹
- - 22% - 24%

LD₅₀ (g

ae/ha)²
- - 42% - 44%

Conyza

canadensis

Non-ionic

Surfactant

GR₅₀ (g

ae/ha)¹
- - 22% - 24%

LD₅₀ (g

ae/ha)²
- - 42% - 44%

¹GR₅₀: The glyphosate rate required to reduce plant dry weight by 50%.[8][9][10] ²LD₅₀: The

glyphosate rate required to cause 50% plant mortality.[8][9][10]

Table 2: Impact of Adjuvants on Glyphosate Absorption
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Weed Species Adjuvant
Time After
Treatment

% Absorption
(Glyphosate
Alone)

% Absorption
(Glyphosate +
Adjuvant)

Conyza

canadensis

Non-ionic

Surfactant
96 hours Lower Higher

Lolium rigidum
Non-ionic

Surfactant
96 hours Lower Higher

Convolvulus

arvensis

Polyethoxylated

Tallow Amine
24-36 hours 9% 2-3 fold increase

Table 3: Influence of Ammonium Sulfate (AMS) on Glyphosate Efficacy in Hard Water

Water
Hardness

Adjuvant Weed Species
Efficacy Loss
without AMS

Efficacy Loss
with AMS

1,000 ppm
Ammonium

Sulfate
Annual Ryegrass 86%

Not significantly

different from

soft water

3,000 ppm
Ammonium

Sulfate
Annual Ryegrass 90% 62%

Experimental Protocols
This section provides detailed methodologies for key experiments cited in the technical support

center.

Protocol 1: Greenhouse Dose-Response Assay for
Adjuvant Efficacy
Objective: To determine the effect of an adjuvant on the dose of glyphosate required to control

a target weed species.

Materials:
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Target weed species (e.g., Lolium rigidum, Conyza canadensis) grown in pots to the 3-4 leaf

stage.

Glyphosate formulation (without pre-mixed surfactant).

Test adjuvant (e.g., non-ionic surfactant).

Laboratory spray chamber equipped with flat fan nozzles.

Analytical balance and volumetric flasks.

Methodology:

Plant Preparation: Grow weeds under controlled greenhouse conditions (e.g., 26/18°C

day/night, 16h photoperiod).[6]

Herbicide Preparation: Prepare a stock solution of glyphosate. Create a dilution series to

achieve a range of application rates (e.g., 0, 31.25, 62.5, 125, 250, 500, 1000, 2000 g

ae/ha).[6] Prepare two sets of these dilutions: one with glyphosate only and one with

glyphosate plus the test adjuvant at the desired concentration (e.g., 0.5% v/v).

Herbicide Application: Apply the herbicide solutions to the plants using a laboratory spray

chamber calibrated to deliver a specific volume (e.g., 200 L/ha) at a constant pressure.[6]

Ensure uniform coverage of the foliage.

Post-Application Care: Return the treated plants to the greenhouse and maintain them under

the same controlled conditions.

Data Collection: After a specified period (e.g., 21 days), harvest the above-ground plant

material.[6] Determine the dry weight of each plant after drying in an oven. Also, record the

number of surviving plants for each treatment.

Data Analysis: Analyze the dry weight and survival data using a non-linear regression model

(e.g., three-parameter log-logistic equation) to calculate the GR₅₀ and LD₅₀ values for

glyphosate with and without the adjuvant.[6]
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Protocol 2: Measuring Surface Tension of Herbicide
Solutions
Objective: To quantify the effect of a surfactant on the surface tension of a glyphosate solution.

Materials:

Tensiometer (e.g., force tensiometer with a Wilhelmy plate).[11]

Glyphosate solution.

Test surfactant.

Glass container.

Ionized air blower.

Methodology:

Solution Preparation: Prepare the glyphosate solution with and without the surfactant at the

desired concentration.

Tensiometer Setup: Place the solution in a clean glass container and position it in the

tensiometer.[11]

Bubble Removal: Use an ionized air blower to remove any bubbles from the surface of the

solution that could interfere with the measurement.[11]

Measurement: Raise the container until the solution makes contact with the Wilhelmy plate.

Slowly lower the container and measure the force required to pull the plate free from the

liquid.[11]

Replication: Record multiple measurements (e.g., five) and calculate the average surface

tension.[11] A lower surface tension value indicates better spreading properties.

Visualizations
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The following diagrams illustrate key concepts related to improving glyphosate efficacy with

adjuvants.

Hard Water Antagonism
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Mechanism of hard water antagonism on glyphosate.
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AMS Mitigating Hard Water Effects
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How AMS prevents glyphosate inactivation.
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Experimental Workflow: Adjuvant Efficacy Testing

Start
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Workflow for greenhouse adjuvant efficacy testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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